Journal Name:Journal of Enzyme inhibition and Medicinal Chemistry
Journal ISSN:1475-6366
IF:5.756
Journal Website:http://www.tandfonline.com/loi/ienz20
Year of Origin:2002
Publisher:Informa Healthcare
Number of Articles Per Year:126
Publishing Cycle:Bimonthly
OA or Not:Yes
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-05-08 , DOI:
10.1007/s10494-023-00420-7
The influence of mixture stratification on the development of turbulent flames in a slot-jet configuration has been analysed using Direct Numerical Simulation data. Mixture stratification was imposed at the inlet by varying the equivalence ratio between 0.6 and 1.0 with different alignments to the reaction progress variable gradient: aligned gradients (back-supported), opposed gradients (front-supported) and misaligned gradients. An additional premixed case with a global equivalence ratio of 0.8 was simulated for comparison. The flame is shortest for the front-supported case, followed by the premixed flame, with the back-supported and misaligned gradient flames being the tallest and of comparable size. This behaviour has been explained in terms of the variations of the mean equivalence ratio within the flame and the volume-integrated reaction rate in the streamwise direction. The difference in mixture composition for these cases results in significant variations in the burning rate, flame area, flame wrinkling and flame brush thickness in the streamwise direction. The globally front-supported case has the highest volume-integrated burning rate and flame area, while the back-supported case has the lowest. The misaligned scalar gradient case exhibits qualitatively similar behaviour to that of the globally back-supported case. The burning intensity is unity for a major part of the flame length but assumes values greater than unity towards the flame tip where the effects of flame curvature become strong. All cases predominantly exhibit the premixed mode of combustion within the flamelet regime, so flamelet assumption-based reaction rate closures, originally proposed for premixed combustion, were evaluated using a priori analysis. The terms which require improved closures have been identified and existing closures have been improved where necessary. It was found that the global nature of mixture stratification does not influence the performance of the mean reaction rate closures or the parameterisation of marginal probability density functions of scalars in turbulent stratified mixture combustion.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-06-21 , DOI:
10.1007/s10494-023-00434-1
Nanofluids have become more and more attractive to the modern industry due to their high performance in heat transfer and combustion. As one of the key influencing factors, the atomization mechanism of nanofluids induced by airflow is more complex than that of pure liquids, which has attracted great attention recently. In this study, the spray characteristics of TiO2–propylene glycol nanofluids were investigated by focusing on the effects of nano-TiO2 additives on atomization. On the basis of high-speed shadow imaging, the spray morphology of the base fluid injected from an air atomizing nozzle under different pressures was analyzed first. Then a laser particle size analyzer was used to obtain the droplet size distribution of the nanofluids. The air pressure at the inlet of the atomizer was found to have more contribution to the atomization of nanofluids. And when the air pressure exceeded 0.35 MPa, the Sauter mean diameter (D32) of the base fluid droplets was insensitive to the change of air pressure. Subsequently, the contribution of nanoparticles to atomization was discussed. An empirical correlation was proposed between the Sauter mean diameter (D32) and the dimensionless parameters such as the gas Weber number (Weg), liquid–gas momentum ratio (q), and the volume fraction of nano-TiO2, etc. Results indicated that adding nanoparticles enhanced the jet stability by increasing the viscosity at a low jet velocity, while the jet instability was increased due to the nanoparticles promoting the cavitation at a high jet velocity.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-04-14 , DOI:
10.1007/s10494-023-00414-5
A Spectral Difference (SD) algorithm on tensor-product elements which solves the reacting compressible Navier–Stokes equations is presented. The classical SD algorithm is shown to be unstable for test cases involving a multi-species gas whose thermodynamic properties depend on temperature and species mass fractions. It is observed that the extrapolation of conservative variables from the solution points to the flux points is the origin of the instability produced by the classic SD algorithm. An alternative scheme, where primitive variables are computed at the solution points and then extrapolated to the flux points, is shown to make the SD method stable for such cases. In addition, a new, more stable methodology for computing the diffusive fluxes at an interface is detailed. To allow the simulation of combustion, characteristic and wall boundary conditions for multi-species flows in the SD framework are introduced, and the thickened flame turbulent combustion model is adapted to the SD context. Validation test cases from one-dimensional and two-dimensional laminar flames to a three-dimensional turbulent flame are performed showing excellent agreement with each of the reference solutions. To the authors’ knowledge, this is the first time that a 3D turbulent flame is simulated using the SD method. The interest of employing a high-order method, such as the SD, in combustion is demonstrated: high values of the polynomial degree improve the quality of the results which advocates for the use of p-refinement when simulating reacting flows.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-06-09 , DOI:
10.1007/s10494-023-00429-y
The cycle-to-cycle variations (CCV) have a substantial impact on the improvement of thermal efficiency and the expansion of operational limitations in internal combustion engines. For spark ignition engines, the variation of the in-cylinder flow field, especially the CCV of flow near the spark plug at the ignition timing, is a key factor causing the CCV of combustion. However, the physical mechanisms behind the CCV control of the in-cylinder flow field are still not well understood. The objective of this study is to determine how different tumble intensities induced by manipulating the opening and shutting of a tumble flap influence the flow CCV at the spark plug position at the ignition timing. High-speed particle image velocimetry (PIV) measurements were performed in an optically accessible single-cylinder, spark-ignited engine at a constant engine speed of 800 rpm. The frequency distributions of the velocity magnitude and flow angle are more concentrated under the high tumble intensity, indicating that the CCV of flow at the spark plug position at the ignition timing can be effectively reduced by closing the tumble flap. To gain a deeper insight into the mechanism of flow CCV alleviation, a correlation map analysis was employed, which can determine the relationship between the flow at the spark plug position and the flow distribution during the intake and compression stroke in time and space. To enhance the correlation between the above two, the proper orthogonal decomposition (POD) method was employed to extract the large-scale coherent structures and then the flow fields were reconstructed. The results demonstrated that the factors influencing the flow CCV under the tumble flap opening condition are primarily attributed to the CCV of the collision region position of the two intake jet flows in the later stage of the intake stroke and flow shear with the combustion chamber wall at the late compression stroke, while the factor influencing the flow CCV under the tumble flap closing condition is mostly connected to the CCV of tumble vortex position. Besides, closing the tumble flap can markedly increase the averaged kinetic energy and turbulent kinetic energy of the flow field in the vicinity of the spark plug position in the late compression stroke.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-05-01 , DOI:
10.1007/s10494-023-00423-4
Although existing studies have investigated dominant structures in round jets in developed states, the image of the structures still has been unclear because the observations have often been based on velocity correlation measurements from a limited number of measurement points. In this study we analyzed a full spatiotemporal jet data generated by a large-eddy simulation (LES) to detect the dominant structures of a round jet much more clearly than ever. To save computational resources, we simulated a temporally developing round jet with a jet Reynolds number of 70, 000. Because the temporally developing jet field is homogeneous and periodic in both the streamwise and azimuthal directions, we analyzed the flow field using Koopman decomposition (KD). To analyze the huge numerical data of the jet, the data were reduced using temporal proper orthogonal decomposition (POD), and KD was subsequently performed for the POD modes. In the developed state of the round jet, two layers (inner and outer) are formed. In the inner layer, single-helical structures are formed, and it is confirmed that their streamwise wavelength is in good agreement with those in existing spatially developing round jets (Samie et al., J. Fluid Mech. 916:A2, 2021). In the outer layer, we newly find triple-helical structures oriented in the streamwise direction more than the single-helices. Although the energy contained by the triple-helices is smaller than that by the single-helices, they display important contributions to the mean velocity diffusion. Finally, we demonstrate that only five types of helices may approximate the original flow field excellently.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-04-12 , DOI:
10.1007/s10494-023-00416-3
Three-dimensional (3D) tomographic reconstruction in confined-space requires a mapping relationship which considers the refraction distortion caused by optical walls. In this work, a tomography method, namely full-field cross-interface computed tomography (FCICT), is proposed to solve confine-space problems. The FCICT method utilizes Snell’s law and reverse ray-tracing to analytically correct imaging distortion and establishes the mapping relationship from 3D measurement domain to 2D images. Numerical phantom study is first employed to validate the FCICT method. Afterwards, the FCICT is applied on the experimental reconstruction of an illuminated two-phase jet flow which is initially generated inside an optical cylinder and then gradually moves outside. The comparison between accurately reconstructed liquid jet by FCICT and coarse result by traditional open space tomography algorithm provides a practical validation of FCICT. Based on the 3D liquid jet reconstructions at different time sequences, the distributions of surface velocity and 3D curvatures are calculated, and their correspondences are systematically analyzed. It is found that the velocity of a surface point is positively correlated with the mean curvature at the same point, which indicates the concavity/convexity of liquid jet surface is possibly in accordance with the surface velocity. Moreover, the surface velocity presents monotonical increasing trend with larger Gaussian curvature for elliptic surface points only, due to the dominated Brownian motion as the liquid jet develops.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-05-02 , DOI:
10.1007/s10494-023-00418-1
The influence of fuel Lewis number \({\mathrm{Le}}_{F}\) on the statistical behaviour of wall heat flux and flame quenching distance has been analysed using direct numerical simulation (DNS) data for the turbulent V-shaped flame-wall interaction in a channel flow configuration corresponding to a friction velocity-based Reynolds number of 110 for fuel Lewis number, \({\mathrm{Le}}_{F}\), ranging from 0.6 to 1.4. It has been found that the maximum wall heat flux magnitude in turbulent V-shaped flame-wall interaction increases with decreasing \({\mathrm{Le}}_{F}\) but just the opposite trend was observed for 2D laminar V-shaped flame-wall interaction and 1D laminar head-on quenching cases. This behaviour has been explained in terms of the correlation of temperature and fuel reaction rate magnitude with local flame surface curvature for turbulent flames due to the thermo-diffusive effects induced by the non-unity Lewis number. The wall heat flux magnitude and wall shear stress magnitude are found to be negatively correlated for all cases considered here. Moreover, their mean variations in the streamwise direction are qualitatively different irrespective of \({\mathrm{Le}}_{F}\), although the magnitudes of wall heat flux and wall shear stress increase with decreasing \({\mathrm{Le}}_{F}\). Furthermore, the flame alignment relative to the wall also affects the wall heat flux and it has been found that local occurrences of head-on quenching can lead to higher magnitudes of wall heat flux magnitude. It has been found that \({\mathrm{Le}}_{F}\) also affects the evolution of the flame quenching distance in the streamwise direction with the progress of flame quenching for different flame normal orientations with respect to the wall. This analysis shows that the effects of fuel Lewis number on flame orientation, correlations of reaction rate and temperature with local flame curvature and coherent flow structures within the turbulent boundary layer ultimately affect the wall heat transfer and flame quenching distance. Thus, the thermo-diffusive effects arising from the non-unity Lewis number need to be taken into account for accurate modelling of wall heat transfer during flame-wall interaction in turbulent boundary layers.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-03 , DOI:
10.1007/s10494-023-00442-1
Reactor-based models are well-suited Turbulence-Chemistry Interactions, Sub-Grid Scale closures for Large Eddy Simulation (LES) due to their ability to account for finite-rate kinetics. The Partially Stirred Reactor (PaSR) model relies on the estimation of characteristic time scales to define the reacting fraction of each computational cell. However, chemistry develops a spectrum of intrinsic chemical time scales, leaving no clear consensus on the definition of a single representative scale. Nevertheless, in numerical codes, a single chemical time scale formulation is used on the whole physical domain despite local and complex phenomena. Through an a priori assessment on Direct Numerical Simulation (DNS) data of turbulent non-premixed combustion, the present work proposes a numerical method to locally select an optimal chemical time scale formulation that minimises the model error. Data points are grouped into clusters via supervised partitioning algorithms where the optimal formulation is attributed to each cluster by means of distances minimisation. Using a combination of partitioning procedures can further improve the reconstruction quality of the clustered solutions, up to 35% global errors reductions with respect to standard solutions. Existing data partitions are then tested on unseen data points, yielding great prediction capabilities. DNS data of a turbulent premixed flame are used to demonstrate that the methodology is also robust across combustion regimes. The present proof of concept shows suitable features to introduce systematic improvements for the PaSR combustion closure in LES.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-11 , DOI:
10.1007/s10494-023-00454-x
The aim of this work is to investigate the effect of exhaust gas recirculation (EGR: water vapor and CO2), with and without O2 enrichment, on non-premixed turbulent flames stabilized on a swirl burner. The motivation includes CO2 capture applications using O2 and CO2, combustion of biogas that containing CO2 and the use of EGR or H2O in certain industrial applications to reduce pollutant emissions. Experiments were carried out on a coaxial swirl burner placed in a combustion chamber of 25 kW nominal power. The oxidant (air-O2, + H2O, + CO2) is introduced in the annular part though a swirler. The fuel (CH4) is fed though the central tube and injected radially at the exit section. The study focuses on laminar burning velocity, pollutant emissions, flame stability, and flow fields measurements with different fractions of O2, H2O and CO2 in the mixture. The fraction of diluents is varied from 0 to 20%, O2 concentration from 21 to 25% (in vol.) and the swirl number from 0.8 to 1.4. Different measurements are recorded: OH* chemiluminescence to locate the flame front, Stereo-PIV to analyze the flow field, pollutant emissions analysis (NOx and CO) and temperatures in the combustion chamber. Results show that dilution significantly influences flame characteristics. Dilution increases the lift-off height and reduces flame stability especially with high fractions (16–20%), whereas O2 enrichment decreases lift-off height and enhances flame stability. The increase dilution reduces NOx and increases CO emissions. Stereo-PIV measurements reveals the turbulent coherent structure of the swirling flow as well as the effect of dilution on the corresponding axial and tangential velocities. The effect of dilution on the underlying laminar burning velocity were determined by 1D calculation using COSILAB with GRI3.0 mechanism.
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-01-24 , DOI:
10.1007/s10494-023-00395-5
Three secondary flows, namely the inward radial flow along the cyclone lid, the downward axial flow along the external surface of the vortex finder, and the radial inward flow below the vortex finder (lip flow) have been studied at a wide range of flow rate 0.22–7.54 LPM using the LES simulations. To evaluate these flows the corresponding methods were originally proposed. The highly significant effect of the Reynolds number on these secondary flows has been described by equations. The main finding is that the magnitude of all secondary flows decrease with increasing Reynolds number. The secondary inward radial flow along the cyclone lid is not constant and reaches its maximum value at the central radial position between the vortex finder external wall and the cyclone wall. The secondary downward axial flow along the external surface of the vortex finder significantly increases at the lowest part of the vortex finder and it is much larger than the secondary flow along the cyclone lid. The lip flow is much larger than the secondary inward radial flow along the cyclone lid, which was assumed in cyclone models to be equal to the lip flow, and the ratio of these two secondary flows is practically independent of the Reynolds number.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学2区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
12.80 | 57 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://mc.manuscriptcentral.com/genz